Cas no 72039-16-8 (Phosphorothioic acid,O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester)

Phosphorothioic acid,O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester structure
72039-16-8 structure
Product Name:Phosphorothioic acid,O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester
CAS No:72039-16-8
MF:C10H17N2O4PS
MW:292.291742086411
CID:566398
PubChem ID:3055117
Update Time:2025-04-19

Phosphorothioic acid,O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester
    • 5-[ethoxy(propan-2-yloxy)phosphinothioyl]oxy-2-methylpyridazin-3-one
    • 72039-16-8
    • O-Ethyl O-(1-methyl-6-oxo-1,6-dihydropyridazin-4-yl) O-propan-2-yl phosphorothioate
    • Phosphorothioic acid,o-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl)o-e thyl O-(1-methylethyl)ester
    • Phosphorothioic acid, O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester
    • DTXSID70992726
    • Inchi: 1S/C10H17N2O4PS/c1-5-14-17(18,15-8(2)3)16-9-6-10(13)12(4)11-7-9/h6-8H,5H2,1-4H3
    • InChI Key: AWHQQQNMQNXHBP-UHFFFAOYSA-N
    • SMILES: S=P(OCC)(OC1C=NN(C)C(C=1)=O)OC(C)C

Computed Properties

  • Exact Mass: 292.06481
  • Monoisotopic Mass: 292.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 335°C at 760 mmHg
  • Flash Point: 156.4°C
  • Refractive Index: 1.554
  • PSA: 60.36
  • LogP: 2.49570
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